![molecular formula C7H3F2N B137791 2,6-Difluorobenzonitrile CAS No. 1897-52-5](/img/structure/B137791.png)
2,6-Difluorobenzonitrile
Overview
Description
2,6-Difluorobenzonitrile, also known as this compound, is a highly reactive chemical compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 161.05 g/mol and a melting point of 58-60 °C. This compound has been used in a variety of laboratory experiments, including synthesis, biochemical and physiological research.
Scientific Research Applications
Microwave Spectroscopy
Sharma and Doraiswamy (1996) analyzed 2,6-difluorobenzonitrile using microwave spectrometry, exploring its rotational and centrifugal distortion constants. This research contributes to the understanding of the molecular structure and properties of this compound (Sharma & Doraiswamy, 1996).
Chemical Synthesis
Guedira and Beugelmans (1992) found this compound useful for studying nucleophilic attacks by enolate anions of weakly acidic ketones, enhancing understanding of reaction mechanisms and substrate influences (Guedira & Beugelmans, 1992). Luo Sheng-tie (2005) discussed the synthesis of 2,6-difluorobenzamide from this compound, highlighting its high yield and purity, which is significant for industrial applications (Luo Sheng-tie, 2005).
Hydrolysis Kinetics
Ren Haoming (2011) studied the non-catalytic hydrolysis of this compound in high-temperature liquid water, offering a green alternative for producing 2,6-difluorobenzamide, an important organic intermediate (Ren Haoming, 2011).
Biocatalysis
Yang et al. (2018) reported the efficient production of 2,6-difluorobenzamide using recombinant Escherichia coli expressing a nitrile hydratase, marking a significant advancement in biocatalysis for industrial applications (Yang et al., 2018).
Nucleophilic Substitution Reactions
Lin, Li, and Chi (1991) explored the nucleophilic substitution reaction of this compound, leading to the creation of novel fluorine-containing compounds, which are crucial in various chemical industries (Lin, Li, & Chi, 1991).
Polymer Science
Kricheldorf et al. (2005) conducted a study on polycondensation reactions involving this compound, contributing to the development of new polyether materials with potential applications in various industries (Kricheldorf et al., 2005).
Spectroscopy
Ramu, Rao, and Santhamma (1993) applied photoacoustic spectroscopy to study electronic transitions in difluorobenzonitriles, including this compound, enhancing our understanding of their electronic structure (Ramu, Rao, & Santhamma, 1993).
Mechanism of Action
Target of Action
2,6-Difluorobenzonitrile is a halogenated benzonitrile . It is primarily used as an intermediate in the synthesis of specific insect growth regulators and is a crucial intermediate for the synthesis of benzonitrile herbicides .
Mode of Action
Benzonitrile herbicides typically act by inhibiting cell division and disrupting protein synthesis, leading to the death of the target organism .
Biochemical Pathways
It is known to be used in the synthesis of benzonitrile herbicides . These herbicides typically interfere with the normal functioning of the plant’s cells, disrupting processes such as cell division and protein synthesis .
Pharmacokinetics
It is known to have high gastrointestinal absorption and is permeable to the blood-brain barrier . It is also a CYP1A2 inhibitor . The compound’s lipophilicity, as indicated by its Log Po/w (iLOGP) value of 1.61 , suggests that it may have good bioavailability.
Result of Action
These herbicides typically cause disruption of cell division and protein synthesis in target organisms, leading to their death .
Safety and Hazards
When handling 2,6-Difluorobenzonitrile, personal protective equipment and face protection should be worn . It should not come into contact with eyes, skin, or clothing . Dust formation should be avoided, and if swallowed, immediate medical assistance should be sought . It should only be used under a chemical fume hood .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that 2,6-Difluorobenzonitrile is used in the synthesis of poly(cyanoaryl ethers) via a silyl-method . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in this process.
Cellular Effects
It is known that the compound is used in the synthesis of pesticides , suggesting that it may have significant effects on cells, particularly those of pests
Molecular Mechanism
It is known that the compound is used in the synthesis of pesticides , suggesting that it may interact with biomolecules in pests to exert its effects
properties
IUPAC Name |
2,6-difluorobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNBRIFIJRKJGEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5044609 | |
Record name | 2,6-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5044609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Low melting solid; Melting point = 30-32 deg C; [MSDSonline] Colorless crystals; [Ullmann] | |
Record name | Benzonitrile, 2,6-difluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,6-Difluorobenzonitrile | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8125 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
1897-52-5 | |
Record name | 2,6-Difluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1897-52-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Difluorobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001897525 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzonitrile, 2,6-difluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,6-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5044609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-difluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.991 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,6-DIFLUOROBENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1J58Z42A2E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.